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Compound Name: Ethofumesate

Cat. No.: B166128

A Comparative Analysis of Ethofumesate and Other Benzofuran Herbicides for Weed
Management

This guide provides a comparative analysis of ethofumesate and other herbicides within the
benzofuran chemical family. It is intended for researchers, scientists, and professionals in drug
and herbicide development, offering an objective look at performance metrics, supported by
experimental data and detailed methodologies.

Introduction to Benzofuran Herbicides

Benzofuran is a heterocyclic compound that serves as the structural core for several
herbicides.[1][2] These herbicides are valued for their specific modes of action and play a role
in integrated weed management and resistance prevention strategies. The most prominent
member of this class is ethofumesate, widely used for selective weed control in various crops.
[3][4] Other examples include benfuresate and newly developed "natural-like" compounds such
as benzofuran-2-acetic esters, which have shown phytotoxic activity in preliminary studies.[5] It
is important to distinguish that herbicides often formulated with ethofumesate, such as
phenmedipham and desmedipham, belong to the phenylcarbamate chemical class and are
included in tank mixes to broaden the spectrum of weed control.

Mechanism of Action

Ethofumesate's primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA)
synthesis, placing it in the HRAC Group 15 (WSSA Group 15). This inhibition disrupts several
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critical plant processes. By blocking lipid synthesis, ethofumesate hinders the formation of cell
membranes and the waxy cuticle on leaves. This leads to arrested growth of meristems and
slowed cellular division. Susceptible weeds absorb the herbicide through both their roots and
emerging shoots, leading to stunting, swelling of the crown, and eventual death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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